Cas no 2246866-07-7 ((5-methanesulfonamido-2-methylphenyl)boronic acid)

(5-Methanesulfonamido-2-methylphenyl)boronic acid is a boronic acid derivative featuring a methanesulfonamido substituent at the 5-position and a methyl group at the 2-position of the phenyl ring. This compound is primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The electron-withdrawing sulfonamido group enhances the stability of the boronic acid moiety, improving handling and storage. Its well-defined reactivity profile makes it valuable in pharmaceutical and agrochemical research, particularly for constructing complex aromatic scaffolds. The compound is typically supplied with high purity to ensure consistent performance in synthetic applications.
(5-methanesulfonamido-2-methylphenyl)boronic acid structure
2246866-07-7 structure
Product Name:(5-methanesulfonamido-2-methylphenyl)boronic acid
CAS No:2246866-07-7
MF:C8H12BNO4S
MW:229.06118106842
CID:6197849
PubChem ID:165983688
Update Time:2025-10-22

(5-methanesulfonamido-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-methanesulfonamido-2-methylphenyl)boronic acid
    • (2-Methyl-5-(methylsulfonamido)phenyl)boronic acid
    • 2246866-07-7
    • EN300-1726091
    • Inchi: 1S/C8H12BNO4S/c1-6-3-4-7(10-15(2,13)14)5-8(6)9(11)12/h3-5,10-12H,1-2H3
    • InChI Key: DUTPVEWRWQXVAG-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(C)=C(B(O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 229.0580092g/mol
  • Monoisotopic Mass: 229.0580092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

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Additional information on (5-methanesulfonamido-2-methylphenyl)boronic acid

Comprehensive Overview of (5-Methanesulfonamido-2-methylphenyl)boronic acid (CAS No. 2246866-07-7)

(5-Methanesulfonamido-2-methylphenyl)boronic acid (CAS No. 2246866-07-7) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both methanesulfonamido and methyl substituents enhances its reactivity and selectivity, making it a valuable building block for drug discovery and agrochemical development.

In recent years, the demand for boronic acid-based compounds has surged due to their versatility in bioconjugation, catalysis, and sensor applications. Researchers are particularly interested in 2246866-07-7 for its potential role in designing targeted therapeutics, such as protease inhibitors and kinase modulators. Its unique structure allows for precise interactions with biological targets, aligning with the growing trend of precision medicine and personalized therapies.

The synthesis of (5-Methanesulfonamido-2-methylphenyl)boronic acid involves multi-step organic transformations, often starting from commercially available 2-methylaniline derivatives. Key steps include sulfonylation followed by borylation, with careful optimization to ensure high yield and purity. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to validate its structural integrity, a critical aspect for regulatory compliance in pharmaceutical applications.

From an industrial perspective, CAS No. 2246866-07-7 is gaining traction in the development of advanced materials, such as organic electronic components and self-healing polymers. Its ability to form stable covalent bonds with diols and other nucleophiles makes it ideal for creating smart coatings and responsive hydrogels. These innovations address sustainability challenges, a hot topic in material science forums and green chemistry initiatives.

Frequently searched questions related to this compound include: "What are the applications of (5-Methanesulfonamido-2-methylphenyl)boronic acid in drug discovery?" and "How to optimize Suzuki coupling using 2246866-07-7?". These queries reflect the compound's relevance in cutting-edge research. Additionally, its storage conditions (typically under inert atmosphere at low temperatures) and handling precautions are common concerns among laboratory professionals.

In summary, (5-Methanesulfonamido-2-methylphenyl)boronic acid (CAS No. 2246866-07-7) exemplifies the convergence of synthetic chemistry and applied sciences. Its adaptability across disciplines—from medicinal chemistry to nanotechnology—positions it as a critical tool for addressing global challenges in health and sustainability. Future research may explore its biocompatibility and scalable production methods, further expanding its industrial footprint.

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